Cas no 98258-72-1 (Benzoic acid,4-(3-oxo-3-phenyl-1-propen-1-yl)-, methyl ester)

Benzoic acid,4-(3-oxo-3-phenyl-1-propen-1-yl)-, methyl ester structure
98258-72-1 structure
Product Name:Benzoic acid,4-(3-oxo-3-phenyl-1-propen-1-yl)-, methyl ester
CAS No:98258-72-1
MF:C17H14O3
MW:266.291265010834
CID:804881
PubChem ID:5375851
Update Time:2025-04-19

Benzoic acid,4-(3-oxo-3-phenyl-1-propen-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(3-oxo-3-phenyl-1-propen-1-yl)-, methyl ester
    • Methyl 4-(3-oxo-3-phenyl-1-propenyl) benzoate
    • 4-(3-oxo-3-phenyl-1-propenyl)-benzoic acid,methyl ester
    • 4-(3-Oxo-3-phenyl-propenyl)-benzoesaeure-methylester
    • 4-(3-oxo-3-phenyl-propenyl)-benzoic acid methyl ester
    • 4-carbomethoxychalcone
    • Methyl 4-(3-Oxo-3-Phenyl-1-Propenyl) Benzoate (NMR)
    • METHYL 4-(3-OXO-3-PHENYLPROP-1-ENYL)BENZOATE
    • METHYL 4-[(E)-3-OXO-3-PHENYL-PROP-1-ENYL]BENZOATE
    • Methyl 4-[(1E)-3-oxo-3-phenyl-1-propenyl]benzoate #
    • METHYL4-(3-OXO-3-PHENYL-1-PROPENYL)BENZOATE
    • CADDVOXTZYEXKQ-FMIVXFBMSA-N
    • Benzoic acid, 4-(3-oxo-3-phenyl-1-propenyl)- methyl ester
    • methyl 4-[(E)-3-oxo-3-phenylprop-1-enyl]benzoate
    • 98258-72-1
    • methyl 4-(3-oxo-3-phenyl-1-propenyl)benzoate
    • AKOS008685167
    • Inchi： 1S/C17H14O3/c1-20-17(19)15-10-7-13(8-11-15)9-12-16(18)14-5-3-2-4-6-14/h2-12H,1H3/b12-9+
    • InChI Key： CADDVOXTZYEXKQ-FMIVXFBMSA-N
    • SMILES： O(C)C(C1C=CC(/C=C/C(C2C=CC=CC=2)=O)=CC=1)=O

Computed Properties

  • Exact Mass: 266.09400
  • Monoisotopic Mass: 266.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1601 (rough estimate)
  • Melting Point: 119-120 °C
  • Boiling Point: 369.5°C (rough estimate)
  • Flash Point: 189.5°C
  • Refractive Index: 1.5490 (estimate)
  • PSA: 43.37000
  • LogP: 3.36930
  • Solubility: Not available

Benzoic acid,4-(3-oxo-3-phenyl-1-propen-1-yl)-, methyl ester Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： 37/39-26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

Benzoic acid,4-(3-oxo-3-phenyl-1-propen-1-yl)-, methyl ester Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Benzoic acid,4-(3-oxo-3-phenyl-1-propen-1-yl)-, methyl ester Related Literature

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